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Compound of Interest

Compound Name: 3,4-O-dimethylcedrusin

Cat. No.: B15595823 Get Quote

Despite a comprehensive search of scientific literature and chemical databases, no specific

studies detailing the preliminary cytotoxicity of 3,4-O-dimethylcedrusin were identified. While

this lignan is a known constituent of certain medicinal plants, research on its individual cytotoxic

properties appears to be limited or not publicly available.

Efforts to locate quantitative data, such as IC50 values, detailed experimental protocols, or

associated signaling pathways related to the cytotoxicity of 3,4-O-dimethylcedrusin, were

unsuccessful. Searches were conducted using the compound's name, its Chemical Abstracts

Service (CAS) number (166021-14-3), and by examining studies on plants known to contain

the compound, such as Croton lechleri (Dragon's Blood).

Research on Croton lechleri extracts has demonstrated cytotoxic effects against various cancer

cell lines.[1][2][3] These studies, however, focus on the activity of the whole extract or other

isolated compounds and do not provide specific data on the cytotoxic contribution of 3,4-O-
dimethylcedrusin. In fact, some literature suggests that 3,4-O-dimethylcedrusin, along with

the alkaloid taspine, is primarily associated with the wound-healing properties of Dragon's

Blood, rather than cytotoxic activity.[4] One study on Croton lechleri noted that a related lignan,

4-O-methylcedrusin, did not exhibit activity in a cell proliferation assay.[5]

The absence of dedicated research on the cytotoxicity of 3,4-O-dimethylcedrusin prevents the

creation of an in-depth technical guide as requested. The core requirements, including data

presentation in tables, detailed experimental protocols, and visualization of signaling pathways,

cannot be fulfilled without foundational scientific studies.
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It is possible that preliminary cytotoxicity screening has been conducted as part of unpublished

research or proprietary drug discovery programs. However, based on the publicly accessible

scientific record, there is no information to report on this specific topic. Researchers, scientists,

and drug development professionals interested in the cytotoxic potential of 3,4-O-
dimethylcedrusin would need to conduct initial in vitro studies to generate the foundational

data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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